Cas no 312592-17-9 (3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol)

• Product Name: 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol
• CAS No: 312592-17-9
• MF: C₂₄H₂₆N₂O₃S
• MW: 422.539844989777
• CID: 6229147
• PubChem ID: 5110694
• Update Time: 2025-08-05

3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol
• Oprea1_124833
• 3-((4-tosylpiperazin-1-yl)methyl)-[1,1'-biphenyl]-4-ol
• CCG-15271
• 3-{[4-(4-methylbenzenesulfonyl)piperazin-1-yl]methyl}-[1,1'-biphenyl]-4-ol
• 2-[[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methyl]-4-phenylphenol
• F0349-2943
• Oprea1_320125
• HMS1415D10
• IDI1_008999
• IFLab1_001132
• AKOS024575979
• 312592-17-9

• Inchi： 1S/C24H26N2O3S/c1-19-7-10-23(11-8-19)30(28,29)26-15-13-25(14-16-26)18-22-17-21(9-12-24(22)27)20-5-3-2-4-6-20/h2-12,17,27H,13-16,18H2,1H3
• InChI Key： RDRISGPNFWZABN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC2C(=CC=C(C3C=CC=CC=3)C=2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 422.16641387g/mol
• Monoisotopic Mass: 422.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol

Introduction to 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol (CAS No: 312592-17-9)

3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol, identified by its CAS number 312592-17-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its biphenyl core structure and a piperazine moiety, which are frequently employed in the development of bioactive agents. The presence of a 4-methylbenzenesulfonyl group further enhances its structural complexity, making it a promising candidate for further investigation in medicinal chemistry.

The biphenyl scaffold is well-known for its role in many pharmacologically active molecules due to its ability to contribute to both hydrophobic and aromatic interactions. In the case of 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol, the biphenyl ring is connected to a piperazine group through a methylene bridge. Piperazine derivatives are particularly interesting because they often exhibit favorable pharmacokinetic properties and can interact with biological targets in multiple ways. The 4-methylbenzenesulfonyl group adds another layer of functionality, potentially influencing the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol suggest that it may interact with various enzymes and receptors, making it a potential lead compound for therapeutic intervention. For instance, the piperazine moiety is known to be a key component in many drugs targeting central nervous system disorders, while the biphenyl ring can enhance binding interactions through π-stacking effects.

In the context of drug discovery, the synthesis and characterization of 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol represent an important step toward developing novel therapeutic agents. The compound's unique structural features make it a valuable scaffold for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects. Furthermore, the use of modern synthetic techniques has allowed for the efficient preparation of this compound, enabling researchers to conduct rapid screening for biological activity.

One of the most exciting aspects of this compound is its potential application in treating neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the 4-methylbenzenesulfonyl group may enhance the compound's ability to cross the blood-brain barrier, which is crucial for therapeutic efficacy in central nervous system disorders. Additionally, the biphenyl core provides a stable framework that can be modified further to optimize pharmacological properties.

Recent research has also highlighted the importance of structure-based drug design in developing new therapeutics. By leveraging high-throughput screening and virtual docking techniques, researchers can identify potential binding sites on biological targets and design molecules that fit these sites with high affinity. 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol exemplifies this approach, as its structural features are likely to allow for strong interactions with relevant biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of 3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol. These techniques not only facilitate the preparation of the target molecule but also allow for modifications that can enhance its biological activity.

In conclusion,3-{4-(4-methylbenzenesulfonyl)piperazin-1-ylmethyl}-1,1'-biphenyl-4-ol (CAS No: 312592-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating neurological and psychiatric disorders. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed to enhance its therapeutic potential.